Cas no 2229189-53-9 ({pyrazolo1,5-apyridin-3-yl}hydrazine)

• Product Name: {pyrazolo1,5-apyridin-3-yl}hydrazine
• CAS No: 2229189-53-9
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 5971256
• PubChem ID: 141130695
• Update Time: 2025-10-29

{pyrazolo1,5-apyridin-3-yl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {pyrazolo1,5-apyridin-3-yl}hydrazine
• EN300-1749472
• {pyrazolo[1,5-a]pyridin-3-yl}hydrazine
• 2229189-53-9

• Inchi： 1S/C7H8N4/c8-10-6-5-9-11-4-2-1-3-7(6)11/h1-5,10H,8H2
• InChI Key： QJPQHOFPADMSNO-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=C(C=N2)NN

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4Ų

Additional information on {pyrazolo1,5-apyridin-3-yl}hydrazine

Pyrazolo[1,5-a]pyridin-3-yl Hydrazine (CAS No. 2229189-53-9): A Comprehensive Overview

Pyrazolo[1,5-a]pyridin-3-yl hydrazine, a compound with the CAS registry number 2229189-53-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of hydrazines, which are derivatives of hydrazine (NH₂NH₂), and features a pyrazolo[1,5-a]pyridine ring system fused with a pyridine ring. The unique structural characteristics of this compound make it a valuable tool in various research and industrial applications.

The pyrazolo[1,5-a]pyridine core is a bicyclic structure that combines the properties of both pyrazole and pyridine rings. This fused ring system is known for its aromaticity and stability, which contribute to the compound's reactivity and selectivity in chemical reactions. The presence of the hydrazine group (-NH-NH₂) further enhances its versatility, enabling it to participate in a wide range of reactions such as cycloadditions, condensations, and nucleophilic substitutions. Recent studies have highlighted the potential of pyrazolo[1,5-a]pyridin-3-yl hydrazine in the synthesis of bioactive molecules, particularly in the development of anticancer agents and enzyme inhibitors.

One of the most notable applications of pyrazolo[1,5-a]pyridin-3-yl hydrazine is its role as a building block in medicinal chemistry. Researchers have utilized this compound to construct complex molecular frameworks with intricate stereochemistry. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of pyrazolo[1,5-a]pyridin-3-yl hydrazine exhibit potent inhibitory activity against kinase enzymes, which are key targets in cancer therapy. These findings underscore the importance of this compound in drug discovery pipelines.

In addition to its medicinal applications, pyrazolo[1,5-a]pyridin-3-yl hydrazine has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. A recent investigation reported in *Chemical Communications* revealed that incorporating pyrazolo[1,5-a]pyridin-3-yl hydrazine into MOF structures significantly enhances their gas adsorption capabilities, making them promising candidates for environmental remediation applications.

The synthesis of pyrazolo[1,5-a]pyridin-3-yl hydrazine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of an appropriate pyrazolo[1,5-a]pyridine derivative with hydrazine or its derivatives under acidic or basic conditions. Optimization studies have shown that reaction temperature and solvent choice play critical roles in determining the yield and purity of the final product. Furthermore, advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From a structural standpoint, pyrazolo[1,5-a]pyridin-3-yl hydrazine exhibits interesting electronic properties due to the conjugation between the nitrogen atoms in the pyridine ring and the hydrazine group. This conjugation not only influences the molecule's reactivity but also contributes to its photophysical properties. Recent spectroscopic studies have revealed that this compound displays strong fluorescence under certain conditions, suggesting potential applications in sensors and imaging technologies.

In terms of safety and handling, pyrazolo[1,5-a]pyridin-3-yl hydrazine should be treated with care due to its potential hazards. Although it is not classified as a hazardous chemical under current regulations (as per CAS No. 2229189-53-9), proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Storage conditions should also be optimized to prevent degradation or contamination.

Looking ahead, ongoing research into pyrazolo[1,5-a]pyridin-3-yl hydrazine is expected to uncover new applications across diverse fields. Collaborative efforts between chemists, biologists, and engineers are likely to drive innovation in areas such as drug delivery systems and advanced materials development. As our understanding of this compound deepens, it will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological progress.